Cas no 1704065-87-1 (1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine)

• Product Name: 1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine
• CAS No: 1704065-87-1
• MF: C₂₀H₃₃BN₂O₃
• MW: 360.298625707626
• CID: 4703336
• Update Time: 2025-06-13

1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine
• AM87942
• 1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine

• Inchi： 1S/C20H33BN2O3/c1-19(2)20(3,4)26-21(25-19)17-8-6-9-18(16-17)24-15-7-10-23-13-11-22(5)12-14-23/h6,8-9,16H,7,10-15H2,1-5H3
• InChI Key： SMTFAFGRSVMPNH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OCCCN2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 436
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine

Research Brief on 1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine (CAS: 1704065-87-1)

The compound 1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine (CAS: 1704065-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of boron-containing molecules, which are increasingly recognized for their utility in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the construction of complex organic molecules, including pharmaceuticals. The presence of the dioxaborolane moiety in the compound enhances its stability and reactivity, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the development of novel kinase inhibitors. The study revealed that derivatives of 1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. These findings underscore the compound's potential as a scaffold for designing targeted therapies.

Another area of interest is the compound's application in positron emission tomography (PET) imaging. A recent preprint on bioRxiv detailed its use as a boron-rich tracer for imaging applications. The study reported that the compound's high boron content and favorable pharmacokinetic properties make it a promising candidate for boron neutron capture therapy (BNCT), a cutting-edge approach for treating certain types of cancer.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and efficacy. For instance, a 2024 patent application disclosed novel derivatives with improved metabolic stability and reduced toxicity profiles.

In conclusion, 1-Methyl-4-(3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)piperazine represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications span from synthetic chemistry to therapeutic development, highlighting its multifaceted utility. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.